t-Butyl 4-acetylphenoxyacetate

• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• IUPAC Name: tert-butyl 2-(4-acetylphenoxy)acetate
• InChI: InChI=1S/C14H18O4/c1-10(15)11-5-7-12(8-6-11)17-9-13(16)18-14(2,3)4/h5-8H,9H2,1-4H3
• InChI Key: SJPODIOUZJJLOR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OCC(=O)OC(C)(C)C

Description

T-Butyl 4-acetylphenoxyacetate is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of p-acetylphenol (10 g) in DMF (50 ml) were added potassium carbonate (12.2 g) and t-butyl bromoacetate (16.2 ml), and the mixture was stirred at room temperature for 2 hours. After the reaction mixture was concentrated under reduced pressure, the residue was diluted with ethyl acetate, washed with water and dried over anhydrous magnesium sulfate. After the solvents were removed by distillation, crystals thus obtained were washed with n-hexane to give 17.7 g of t-butyl 4-acetylphenoxyacetate (yield, 96%).